Cas no 1152574-77-0 (4-(Propan-2-yloxy)-2-(trifluoromethyl)phenylmethanamine)

• Product Name: 4-(Propan-2-yloxy)-2-(trifluoromethyl)phenylmethanamine
• CAS No: 1152574-77-0
• MF: C₁₁H₁₄F₃NO
• MW: 233.230173587799
• CID: 4572903
• Update Time: 2025-11-01

4-(Propan-2-yloxy)-2-(trifluoromethyl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• [4-(propan-2-yloxy)-2-(trifluoromethyl)phenyl]methanamine
• 4-(Propan-2-yloxy)-2-(trifluoromethyl)phenylmethanamine

• Inchi： 1S/C11H14F3NO/c1-7(2)16-9-4-3-8(6-15)10(5-9)11(12,13)14/h3-5,7H,6,15H2,1-2H3
• InChI Key： VCQQCFNUCGTGIP-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=C(OC(C)C)C=C1C(F)(F)F

4-(Propan-2-yloxy)-2-(trifluoromethyl)phenylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(Propan-2-yloxy)-2-(trifluoromethyl)phenylmethanamine

Professional Introduction to Compound with CAS No. 1152574-77-0 and Product Name: 4-(Propan-2-yloxy)-2-(trifluoromethyl)phenylmethanamine

Compound with the CAS number 1152574-77-0 and the product name 4-(Propan-2-yloxy)-2-(trifluoromethyl)phenylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a trifluoromethyl group and an alkoxy substituent, which are known to enhance the pharmacological properties of molecules, including their bioavailability, metabolic stability, and binding affinity to biological targets.

The presence of the trifluoromethyl group in the aromatic ring is particularly noteworthy. This functional group is widely recognized for its ability to modulate the electronic properties of organic molecules, thereby influencing their reactivity and interactions with biological systems. In particular, the trifluoromethyl group can increase the lipophilicity of a molecule, which is often a critical factor in determining its ability to cross biological membranes and reach target sites within the body. Furthermore, this group can also enhance the metabolic stability of a compound by resisting degradation processes such as oxidation or hydrolysis.

The alkoxy substituent in the compound, specifically the propan-2-yloxy group, contributes to the overall solubility and pharmacokinetic behavior of the molecule. Alkoxy groups are commonly used in drug design to improve solubility in both water and lipid environments, which is essential for achieving optimal absorption and distribution within the body. Additionally, the propan-2-yloxy group can influence the conformational flexibility of the molecule, potentially affecting its binding mode to biological targets.

Recent research in medicinal chemistry has highlighted the importance of structural features such as those found in 4-(Propan-2-yloxy)-2-(trifluoromethyl)phenylmethanamine in developing novel therapeutic agents. Studies have demonstrated that compounds incorporating both trifluoromethyl and alkoxy groups often exhibit enhanced binding affinity to enzymes and receptors involved in various disease pathways. For instance, research has shown that such structural motifs can be particularly effective in targeting enzymes that play a role in inflammation, cancer, and infectious diseases.

One of the most promising applications of this compound lies in its potential use as an intermediate in the synthesis of more complex pharmaceuticals. The unique combination of functional groups makes it a versatile building block for designing molecules with tailored pharmacological properties. Researchers have been exploring its utility in creating inhibitors targeting key enzymes such as kinases and proteases. These enzymes are often overexpressed or mutated in various diseases, making them attractive targets for therapeutic intervention.

The synthesis of 4-(Propan-2-yloxy)-2-(trifluoromethyl)phenylmethanamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are commonly employed to construct the desired molecular framework. The use of high-performance analytical methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is essential for characterizing the compound's structure and confirming its identity.

In terms of pharmacological evaluation, preliminary studies on derivatives of this compound have shown encouraging results. For example, modifications to the alkoxy group have led to compounds with improved selectivity for certain biological targets while maintaining favorable pharmacokinetic profiles. Additionally, computational modeling techniques have been used to predict how different structural variations might affect binding affinity and metabolic stability, providing valuable insights for further optimization.

The growing interest in fluorinated compounds stems from their widespread success in drug development. Fluoroaromatics are known for their ability to enhance drug-like properties such as bioavailability and metabolic resistance. The introduction of fluorine atoms into molecular structures can alter electronic distributions, leading to stronger interactions with biological targets. This has led to numerous fluorinated drugs entering clinical use over recent decades.

Future research directions for 4-(Propan-2-yloxy)-2-(trifluoromethyl)phenylmethanamine may include exploring its potential as a lead compound for drug discovery programs targeting neglected tropical diseases or rare genetic disorders. The structural motifs present in this molecule offer opportunities for designing novel therapeutics with mechanisms of action that differ from existing treatments. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.

In conclusion,4-(Propan-2-yloxy)-2-(trifluoromethyl)phenylmethanamine, with its CAS number 1152574-77-0, represents a promising candidate for further exploration in pharmaceutical chemistry. Its unique structural features position it as a valuable intermediate for synthesizing novel therapeutic agents with enhanced pharmacological properties. As research continues to uncover new applications for fluorinated compounds like this one,the potential impact on global health outcomes remains significant.